N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide

• IUPAC Name: 2-[[9-(4-methylphenyl)-6-oxo-1H-purin-8-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-13-5-7-17(8-6-13)28-21-20(22(30)25-12-24-21)27-23(28)31-11-18(29)26-19-15(3)9-14(2)10-16(19)4/h5-10,12H,11H2,1-4H3,(H,26,29)(H,24,25,30)
• InChI Key: NDQHEJHAXOBPJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=O)NC=N3)N=C2SCC(=O)NC4=C(C=C(C=C4C)C)C
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide, also known as MTA, is a potent inhibitor of S-adenosylhomocysteine hydrolase (SAHH). SAHH is an essential enzyme that plays a critical role in the regulation of the cellular methylation cycle. MTA has been extensively studied for its potential applications in cancer treatment and other diseases.

Mechanism of Action

N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide exerts its effects by inhibiting SAHH, which leads to an accumulation of S-adenosylhomocysteine (SAH). SAH is a potent inhibitor of methyltransferases, which are enzymes that play a critical role in DNA methylation and gene expression. The accumulation of SAH leads to a decrease in DNA methylation and changes in gene expression, which ultimately results in the observed biological effects of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide.
Biochemical and Physiological Effects
N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has been found to have several biochemical and physiological effects. Studies have shown that N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide inhibits the growth of cancer cells by inducing apoptosis, inhibiting angiogenesis, and reducing the expression of oncogenes. N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has been found to have antiviral activity against several viruses, including HIV, herpes simplex virus, and hepatitis B virus.

Advantages and Limitations for Lab Experiments

One advantage of using N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide in lab experiments is its potent inhibitory effect on SAHH. This allows for the modulation of DNA methylation and gene expression, which can be used to study the underlying mechanisms of various diseases. However, one limitation of using N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide is its potential toxicity, which can affect the viability of cells and tissues. Additionally, N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide is a relatively expensive compound, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide. One direction is the development of more efficient synthesis methods to improve the yield and purity of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide. Another direction is the identification of more specific targets of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide, which can lead to the development of more targeted therapies for various diseases. Additionally, the use of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide in combination with other drugs or therapies can be explored to enhance its efficacy and reduce its potential toxicity.

Synthesis Methods

N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide can be synthesized by reacting S-adenosyl-L-homocysteine with mesityl oxide in the presence of a catalyst. The resulting intermediate is then treated with thioacetic acid to yield N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide. The synthesis of N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has been optimized over the years to improve its yield and purity.

Scientific Research Applications

N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has been found to have potential applications in cancer treatment, neurodegenerative diseases, and viral infections. Studies have shown that N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-mesityl-2-{[9-(4-methylphenyl)-6-oxo-6,9-dihydro-1H-purin-8-yl]thio}acetamide has been found to have antiviral activity against several viruses, including HIV, herpes simplex virus, and hepatitis B virus.